Cas no 2361749-41-7 (1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one
• CAS No: 2361749-41-7
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6207250
• PubChem ID: 145904083
• Update Time: 2025-06-08

1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one
• 1-[4-(5-Nitro-1,3-dihydroisoindole-2-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 1-[4-(5-nitro-2,3-dihydro-1H-isoindole-2-carbonyl)piperidin-1-yl]prop-2-en-1-one
• EN300-26593619
• Z3672057505
• 2361749-41-7

• Inchi： 1S/C17H19N3O4/c1-2-16(21)18-7-5-12(6-8-18)17(22)19-10-13-3-4-15(20(23)24)9-14(13)11-19/h2-4,9,12H,1,5-8,10-11H2
• InChI Key： VXKHGZJDBJJXHM-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CC2C=CC(=CC=2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one

Comprehensive Overview of 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one (CAS No. 2361749-41-7)

The compound 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one (CAS No. 2361749-41-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 5-nitroisoindoline core coupled with a piperidine scaffold and an acryloyl group, makes it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a covalent inhibitor, a class of compounds that form irreversible bonds with target proteins, offering enhanced selectivity and prolonged therapeutic effects.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one aligns with these trends due to its ability to modulate key enzymatic pathways. Its nitroisoindoline moiety is known for its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups, while the acryloyl group enables covalent binding to cysteine residues in target proteins. This dual functionality positions the compound as a versatile tool for probing biological mechanisms.

The synthesis of CAS No. 2361749-41-7 involves multi-step organic reactions, including amide coupling and Michael addition, which are widely studied in contemporary synthetic chemistry. Its piperidine ring contributes to improved bioavailability and membrane permeability, addressing one of the critical challenges in drug development. Additionally, the compound's nitro group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. These features make it a valuable asset in the quest for novel therapeutics targeting inflammatory diseases, oncological disorders, and neurodegenerative conditions.

From an industrial perspective, 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one is often discussed in the context of fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies. Its modular architecture allows researchers to systematically explore chemical space, optimizing potency and selectivity. The compound's relevance is further highlighted by its inclusion in proprietary databases and patent filings, underscoring its potential as a lead compound in preclinical development. As the pharmaceutical industry shifts toward targeted therapies, molecules like this are increasingly pivotal.

Environmental and safety considerations are also paramount when working with CAS No. 2361749-41-7. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. The compound's stability under various pH and temperature conditions has been a subject of investigation, with studies suggesting compatibility with common formulation excipients. This stability profile enhances its suitability for long-term storage and transportation, critical factors in global supply chains.

In summary, 1-(4-(5-Nitroisoindoline-2-carbonyl)piperidin-1-yl)prop-2-en-1-one represents a convergence of innovative chemistry and therapeutic potential. Its structural complexity and functional diversity make it a standout candidate for addressing unmet medical needs. As research continues to unravel its full capabilities, this compound is poised to play a transformative role in the next generation of biopharmaceutical innovations.